Cas no 2703774-16-5 (1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride)

• Product Name: 1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride
• CAS No: 2703774-16-5
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 5417211
• PubChem ID: 165946394
• Update Time: 2025-05-24

1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(2-aminoethyl)-, hydrochloride (1:1)
• 1-(2-aminoethyl)cyclopentane-1-carboxylic acid hydrochloride
• 2703774-16-5
• Z5183186013
• EN300-36480543
• 1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c9-6-5-8(7(10)11)3-1-2-4-8;/h1-6,9H2,(H,10,11);1H
• InChI Key： RIEJTIUSWXWEGX-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CCN)CCCC1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride

1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride (CAS No. 2703774-16-5)

1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride is a compound with the CAS registry number 2703774-16-5. This compound is of significant interest in various fields, including pharmaceuticals, materials science, and organic chemistry. Its unique structure and properties make it a valuable component in research and development activities. In this article, we will delve into the chemical structure, physical and chemical properties, synthesis methods, applications, and safety considerations of this compound.

The molecular formula of 1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride is C8H15ClN·HCl, with a molecular weight of approximately 209.68 g/mol. The compound consists of a cyclopentane ring substituted with a carboxylic acid group at position 1 and an aminoethyl group at position 2. The presence of the amino group (-NH2) and the carboxylic acid group (-COOH) imparts unique functional properties to the molecule. These functional groups are pivotal in determining the compound's reactivity, solubility, and compatibility with other substances.

Recent studies have highlighted the potential of 1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules due to its amphiphilic nature. The amino group facilitates interaction with polar solvents, while the cyclopentane ring provides structural rigidity. This dual functionality makes it an ideal candidate for encapsulating drugs, enhancing their stability, and improving their bioavailability.

In terms of synthesis, 1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The starting material is typically a cyclopentyl carboxylic acid derivative, which undergoes reaction with an amine-containing compound to form the desired product. Optimization of reaction conditions, such as temperature and pH, is crucial to achieve high yields and purity.

The physical properties of this compound include a melting point of approximately 230°C and a boiling point around 450°C under standard atmospheric pressure. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dichloromethane. These properties make it suitable for use in various industrial applications, including polymer synthesis and surfactant production.

One of the most promising applications of 1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride is in the field of biotechnology. Scientists have investigated its role as a chiral catalyst in asymmetric synthesis reactions. The chiral center present in the cyclopentane ring enables selective formation of enantiomeric compounds, which are critical in pharmaceutical manufacturing.

Moreover, recent advancements in green chemistry have led to the exploration of this compound as an eco-friendly alternative to traditional reagents. Its ability to facilitate reactions under mild conditions reduces energy consumption and minimizes waste generation, aligning with sustainable development goals.

In terms of safety considerations, 1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride should be handled with care due to its potential irritant properties. Prolonged exposure may cause skin or eye irritation; therefore, appropriate personal protective equipment (PPE) should be worn during handling.

From an environmental perspective, this compound exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful disposal procedures to prevent contamination of water bodies.

In conclusion, 1-(2-Aminoethyl)cyclopentane-1-carboxylic acid hydrochloride (CAS No. 2703774-16-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and industry alike. As scientific understanding continues to evolve, new applications for this compound are likely to emerge, further solidifying its importance in modern chemistry.